88-13-1

3-Thiophenecarboxylic acid

In Stock

• CAS RN:
• 88-13-1

• Formula:
• C5H4O2S

• InChI:
• InChI=1S/C5H4O2S/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7)

• InChIKey:
• YNVOMSDITJMNET-UHFFFAOYSA-N

• Mechanism of photopolymerization of 3-thiophenecarboxylic acid catalyzed by potassium dichromate has been reported.
  
  

Glycyl-d-leucine

In Stock

• CAS RN:
• 688-13-1

• Formula:
• C8H16N2O3

• InChI:
• InChI=1S/C8H16N2O3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)/t6-/m1/s1

• InChIKey:
• DKEXFJVMVGETOO-ZCFIWIBFSA-N

• Glycyl-d-leucine is a useful research compound. Its molecular formula is C8H16N2O3 and its molecular weight is 188.22 g/mol. The purity is usually 95%.

Pyrazole

In Stock

• CAS RN:
• 288-13-1

• Formula:
• C3H4N2

• InChI:
• InChI=1S/C3H4N2/c1-2-4-5-3-1/h1-3H,(H,4,5)

• InChIKey:
• WTKZEGDFNFYCGP-UHFFFAOYSA-N

• Pyrazole is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are also a class of compounds that have the ring C3N2 with adjacent nitrogen atoms. Notable drugs containing a pyrazole ring are celecoxib and the anabolic steroid stanozolol. Pyrazole is toxic to both rats and mice, the main pathological feature being centrilobular necrosis of the liver. Pyrazole is an important moiety found in a large number of pharmaceutical agents.

3-(4-Hydroxyphenyl)-3-methylbutanoic acid

In Stock

• CAS RN:
• 42288-13-1

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c1-11(2,7-10(13)14)8-3-5-9(12)6-4-8/h3-6,12H,7H2,1-2H3,(H,13,14)

• InChIKey:
• XNXVPVABENASTO-UHFFFAOYSA-N

• 3-(4-Hydroxyphenyl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23. The purity is usually 95%.

3-Ethyl-1,2,4-thiadiazole-5-thiol

In Stock

• CAS RN:
• 63688-13-1

• Formula:
• C4H6N2S2

• InChI:
• InChI=1S/C4H6N2S2/c1-2-3-5-4(7)8-6-3/h2H2,1H3,(H,5,6,7)

• InChIKey:
• HTQUDWFTICPUHJ-UHFFFAOYSA-N

• 3-Ethyl-1,2,4-thiadiazole-5-thiol is a useful research compound. Its molecular formula is C4H6N2S2 and its molecular weight is 146.2 g/mol. The purity is usually 95%.

5-Chloro-1,2,4-thiadiazol-3-amine

In Stock

• CAS RN:
• 50988-13-1

• Formula:
• C2H2ClN3S

• InChI:
• InChI=1S/C2H2ClN3S/c3-1-5-2(4)6-7-1/h(H2,4,6)

• InChIKey:
• NFTFDFKYEZGUFM-UHFFFAOYSA-N

• 5-Chloro-1,2,4-thiadiazol-3-amine is a useful research compound. Its molecular formula is C2H2ClN3S and its molecular weight is 135.58 g/mol. The purity is usually 95%.

Thiourea, N-(5-bromo-2-pyridinyl)-N'-(2-(2,6-difluorophenyl)ethyl)-

• CAS RN:
• 149488-13-1

• Formula:
• C14H12BrF2N3S

• InChI:
• InChI=1S/C14H12BrF2N3S/c15-9-4-5-13(19-8-9)20-14(21)18-7-6-10-11(16)2-1-3-12(10)17/h1-5,8H,6-7H2,(H2,18,19,20,21)

• InChIKey:
• TWONRKIIQCCNQJ-UHFFFAOYSA-N

• Thiourea, N-(5-bromo-2-pyridinyl)-N'-(2-(2,6-difluorophenyl)ethyl)- is a useful research compound. Its molecular formula is C14H12BrF2N3S and its molecular weight is 372.23 g/mol. The purity is usually 95%.

2-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide

• CAS RN:
• 123888-13-1

• Formula:
• C12H12N2O2

• InChI:
• InChI=1S/C12H12N2O2/c1-8-5-3-4-6-10(8)12(15)13-11-7-9(2)16-14-11/h3-7H,1-2H3,(H,13,14,15)

• InChIKey:
• PBFHGZGRUXKWJJ-UHFFFAOYSA-N

• 2-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24g/mol. The purity is usually 95%.

N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide

In Stock

• CAS RN:
• 851988-13-1

• Formula:
• C18H17N3O5S

• InChI:
• InChI=1S/C18H17N3O5S/c1-23-12-7-8-13(24-2)16-15(12)19-18(27-16)21-20-17(22)14-9-25-10-5-3-4-6-11(10)26-14/h3-8,14H,9H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• FVLYGTCKGREEMR-UHFFFAOYSA-N

• N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide is a useful research compound. Its molecular formula is C18H17N3O5S and its molecular weight is 387.41. The purity is usually 95%.

N-(2,4-dimethylphenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 872988-13-1

• Formula:
• C19H20N4OS2

• InChI:
• InChI=1S/C19H20N4OS2/c1-11-5-6-15(12(2)9-11)21-17(24)10-25-18-8-7-16(22-23-18)19-13(3)20-14(4)26-19/h5-9H,10H2,1-4H3,(H,21,24)

• InChIKey:
• CPBIGKRRRGDLGN-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H20N4OS2 and its molecular weight is 384.52. The purity is usually 95%.

N-(2-chloro-4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893788-13-1

• Formula:
• C23H26ClN3OS

• InChI:
• InChI=1S/C23H26ClN3OS/c1-16-10-11-20(18(24)14-16)25-21(28)15-29-22-17-8-4-5-9-19(17)26-23(27-22)12-6-2-3-7-13-23/h4-5,8-11,14,26H,2-3,6-7,12-13,15H2,1H3,(H,25,28)

• InChIKey:
• CUWQHFSPBIBAJO-UHFFFAOYSA-N

• N-(2-chloro-4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H26ClN3OS and its molecular weight is 427.99. The purity is usually 95%.

7-(3,5-Ditrifluoromethylphenyl)-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898788-13-1

• Formula:
• C15H14F6O3

• InChI:
• InChI=1S/C15H14F6O3/c16-14(17,18)10-6-9(7-11(8-10)15(19,20)21)12(22)4-2-1-3-5-13(23)24/h6-8H,1-5H2,(H,23,24)

• InChIKey:
• VBOODLAPYQEPDB-UHFFFAOYSA-N

• 7-(3,5-Ditrifluoromethylphenyl)-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C15H14F6O3 and its molecular weight is 356.26 g/mol. The purity is usually 95%.

3-(Dimethylamino)-1-(4-phenoxyphenyl)-2-propen-1-one

In Stock

• CAS RN:
• 241488-13-1

• Formula:
• C17H17NO2

• InChI:
• InChI=1S/C17H17NO2/c1-18(2)13-12-17(19)14-8-10-16(11-9-14)20-15-6-4-3-5-7-15/h3-13H,1-2H3/b13-12+

• InChIKey:
• NTMJZPOGRHQRGY-OUKQBFOZSA-N

• 3-(Dimethylamino)-1-(4-phenoxyphenyl)-2-propen-1-one is a useful research compound. Its molecular formula is C17H17NO2 and its molecular weight is 267.328. The purity is usually 95%.

1-Allylpyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 678988-13-1

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c1-2-5-9-6-3-4-7(9)8(10)11/h2,7H,1,3-6H2,(H,10,11)

• InChIKey:
• DOGFGDKIOOAKNQ-UHFFFAOYSA-N

• 1-Allylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.

Glycyl-d-glutamine

In Stock

• CAS RN:
• 115588-13-1

• Formula:
• C7H13N3O4

• InChI:
• InChI=1S/C7H13N3O4/c8-3-6(12)10-4(7(13)14)1-2-5(9)11/h4H,1-3,8H2,(H2,9,11)(H,10,12)(H,13,14)/t4-/m1/s1

• InChIKey:
• PNMUAGGSDZXTHX-SCSAIBSYSA-N

• Glycyl-d-glutamine, also known as Glycyl-d-glutamine, is a useful research compound. Its molecular formula is C7H13N3O4 and its molecular weight is 203.2 g/mol. The purity is usually 95%.

2-Amino-3-(4-methoxyphenyl)-2-methylpropan-1-ol

In Stock

• CAS RN:
• 1268388-13-1

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-11(12,8-13)7-9-3-5-10(14-2)6-4-9/h3-6,13H,7-8,12H2,1-2H3

• InChIKey:
• FNUMSYUSWLPIJJ-UHFFFAOYSA-N

• 2-Amino-3-(4-methoxyphenyl)-2-methylpropan-1-ol is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.

1-[4-(5-Amino-3-methyl-1H-pyrazol-1-yl)piperidin-1-yl]ethan-1-one

In Stock

• CAS RN:
• 1365988-13-1

• Formula:
• C11H18N4O

• InChI:
• InChI=1S/C11H18N4O/c1-8-7-11(12)15(13-8)10-3-5-14(6-4-10)9(2)16/h7,10H,3-6,12H2,1-2H3

• InChIKey:
• SXFKHNDWLXLUFA-UHFFFAOYSA-N

• 1-[4-(5-Amino-3-methyl-1H-pyrazol-1-yl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C11H18N4O and its molecular weight is 222.29. The purity is usually 95%.

N-benzyl-2-(4-chlorophenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

In Stock

• CAS RN:
• 1276288-13-1

• Formula:
• C22H23ClN4OS

• InChI:
• InChI=1S/C22H23ClN4OS/c1-29-20-19(17-7-9-18(23)10-8-17)25-22(26-20)11-13-27(14-12-22)21(28)24-15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,24,28)

• InChIKey:
• AKLXPWZQUYTWFZ-UHFFFAOYSA-N

• N-benzyl-2-(4-chlorophenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C22H23ClN4OS and its molecular weight is 426.96. The purity is usually 95%.

2-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetonitrile

In Stock

• CAS RN:
• 1823188-13-1

• Formula:
• C7H4F3N3O

• InChI:
• InChI=1S/C7H4F3N3O/c8-7(9,10)5-3-6(14)13(2-1-11)4-12-5/h3-4H,2H2

• InChIKey:
• LUJSDXBQPYFPBN-UHFFFAOYSA-N

• 2-(6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetonitrile is a useful research compound. Its molecular formula is C7H4F3N3O and its molecular weight is 203.124. The purity is usually 95%.

(2R,3R,4S,5S,6R)-2-[[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-[(2R,5S)-5-[(3R,9S,11S,13S,14R)-11-hydroxy-4,4,9,13,14-pentamethyl-3-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-[[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-[[(1S,2S,3R,4R,5R)-2,3,4-trihydroxy-5-methoxycyclohexyl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxy-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-(2-hydroxypropan-2-yl)hexyl]-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol

Usually In Stock

• CAS RN:
• 2146088-13-1

• Formula:
• C68H116O32

• InChI:
• InChI=1S/C68H116O32/c1-26(10-11-27(65(4,5)89)18-33-59(100-63-58(88)51(81)45(75)35(22-70)96-63)54(84)48(78)36(94-33)24-92-60-55(85)50(80)44(74)34(21-69)95-60)28-16-17-66(6)39-14-12-29-30(68(39,8)40(71)20-67(28,66)7)13-15-41(64(29,2)3)99-62-57(87)53(83)47(77)38(98-62)25-93-61-56(86)52(82)46(76)37(97-61)23-91-32-19-31(90-9)42(72)49(79)43(32)73/h12,26-28,30-63,69-89H,10-11,13-25H2,1-9H3/t26-,27+,28?,30?,31+,32-,33+,34+,35+,36-,37-,38-,39?,40-,41+,42-,43+,44+,45+,46-,47-,48-,49+,50-,51-,52+,53+,54+,55+,56-,57-,58+,59+,60+,61-,62+,63-,66+,67-,68+/m0/s1

• InChIKey:
• SAHWZJZAUBINGM-WFXVMHRFSA-N

• (2R,3R,4S,5S,6R)-2-[[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-[(2R,5S)-5-[(3R,9S,11S,13S,14R)-11-hydroxy-4,4,9,13,14-pentamethyl-3-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-[[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-[[(1S,2S,3R,4R,5R)-2,3,4-trihydroxy-5-methoxycyclohexyl]oxymethyl]oxan-2-yl]oxymethyl]oxan-2-yl]oxy-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-(2-hydroxypropan-2-yl)hexyl]-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol is a useful research compound. Its molecular formula is C68H116O32 and its molecular weight is 1445.644. The purity is usually 95%.

Glycyl-d-leucine

• CAS RN:
• 688-13-1; 688-14-2

• Formula:
• C8H16N2O3

• InChI:
• InChI=1S/C8H16N2O3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)/t6-/m1/s1

• InChIKey:
• DKEXFJVMVGETOO-ZCFIWIBFSA-N

• Glycyl-d-leucine is a useful research compound. Its molecular formula is C8H16N2O3 and its molecular weight is 188.227. The purity is usually 95%.